N,N-diethyl-2-[3-(2-oxo-2-piperidin-1-ylethyl)sulfonylindol-1-yl]acetamide

• IUPAC Name: N,N-diethyl-2-[3-(2-oxo-2-piperidin-1-ylethyl)sulfonylindol-1-yl]acetamide
• InChI: InChI=1S/C21H29N3O4S/c1-3-22(4-2)20(25)15-24-14-19(17-10-6-7-11-18(17)24)29(27,28)16-21(26)23-12-8-5-9-13-23/h6-7,10-11,14H,3-5,8-9,12-13,15-16H2,1-2H3
• InChI Key: BDQPNZSWVKBHGS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)S(=O)(=O)CC(=O)N3CCCCC3
• Molecular Formula: C21H29N3O4S
• Molecular Weight: 419.5 g/mol

Description

“N,N-diethyl-2-[3-(2-oxo-2-piperidin-1-ylethyl)sulfonylindol-1-yl]acetamide” is a chemical compound with the molecular formula C21H29N3O4S and a molecular weight of 419.54. It contains an indole nucleus, which is a common structure found in many bioactive compounds.

Synthesis Analysis

While specific synthesis methods for this compound are not available, indole derivatives are often synthesized due to their wide range of biological activities. The indole nucleus is found in many important synthetic drug molecules and binds with high affinity to multiple receptors, making it useful in developing new derivatives.

Molecular Structure Analysis

The compound contains an indole nucleus, which is aromatic in nature and readily undergoes electrophilic substitution due to excessive π-electrons delocalization. It also contains a piperidine ring and a sulfonyl group.

Scientific Research Applications

Synthesis and Characterization

Research has focused on synthesizing and characterizing acetamide derivatives with potential biological activities. For instance, studies have detailed the synthesis of acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, evaluating their antibacterial potentials (Iqbal et al., 2017). Similarly, the synthesis of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide has been reported, with the synthesized compounds exhibiting moderate to talented antibacterial activity (Khalid et al., 2016).

Biological Activities

Significant research has been directed towards evaluating the biological activities of related compounds. For example, certain sulfonamide-derived isatins, following molecular hybridization, were investigated for their cytotoxic effects on hepatocellular carcinoma cell lines, showing variable in vitro cytotoxicity and potential anticancer effects (Eldeeb et al., 2022). Additionally, a series of N-aryl/aralkyl substituted-2"-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives were synthesized and evaluated for their enzyme inhibitory activities, displaying promising activity against acetylcholinesterase and butyrylcholinesterase enzymes (Khalid et al., 2014).